4-methanesulfonyl-N-methoxy-N-methylbenzamide
Overview
Description
4-Methanesulfonyl-N-methoxy-N-methylbenzamide (4-MMSMB) is a synthetic compound with a wide range of applications in organic chemistry. It is a versatile reagent used in the synthesis of organic molecules and is used in the preparation of pharmaceuticals and other chemicals. 4-MMSMB has also been studied for its potential therapeutic applications. In
Scientific Research Applications
Conversion of Hindered Carboxylic Acids
A study by Woo, Fenster, and Dake (2004) highlights the use of methanesulfonyl chloride (related to 4-methanesulfonyl-N-methoxy-N-methylbenzamide) in converting sterically hindered carboxylic acids to N-methoxy-N-methyl amides. This process offers an efficient pathway with yields ranging from 59% to 88%, demonstrating its utility in organic synthesis (Woo, Fenster, & Dake, 2004).
Cyclization of Triazoles
Furukawa et al. (2019) conducted a study involving rhodium-catalyzed intramolecular cyclization of 1-sulfonyl-1,2,3-triazole and sulfinate, using methanesulfinyloxy (a related compound to 4-methanesulfonyl-N-methoxy-N-methylbenzamide). This process yielded sulfonylated unsaturated piperidines, indicating potential applications in the synthesis of complex organic molecules (Furukawa et al., 2019).
Synthesis of Self-Assemblies
Shankar et al. (2011) explored the reaction of diethyltin(methoxy)methanesulfonate with phosphonate ligands to create three-dimensional self-assemblies. This study shows the applicability of methanesulfonyl compounds in the formation of complex molecular structures, which could be relevant for materials science and nanotechnology (Shankar et al., 2011).
Methane Activation
De Petris et al. (2009) researched the activation of methane by SO(2)(*+) radical cation, which forms methoxy radicals. This study provides insight into methane's chemical reactivity and potential applications in energy or environmental science (de Petris et al., 2009).
Synthesis of Dithio-Anhydro-Hexitol Derivatives
Bozo et al. (2000) investigated the synthesis of various dithio-anhydro-hexitol derivatives, using methanesulfonyl as a key reagent. This research contributes to the field of carbohydrate chemistry and could have implications for pharmaceutical and biochemical applications (Bozo et al., 2000).
Enantioselective C-H Functionalization
Kubiak et al. (2016) achieved enantioselective C-H functionalization using N-sulfonyl-1,2,3-triazoles, which are closely related to the 4-methanesulfonyl compound. This method is significant for creating chiral molecules, a crucial aspect of medicinal chemistry (Kubiak et al., 2016).
Mechanism of Action
Target of Action
4-Methanesulfonyl-N-methoxy-N-methylbenzamide, also known as MMMP, is a chemical that belongs to the family of sulfonamides.
Biochemical Pathways
. More research is required to understand the downstream effects of this compound on various biochemical pathways.
Pharmacokinetics
. These properties play a crucial role in determining the bioavailability of the compound.
Action Environment
. More research is required to understand how environmental conditions might affect the action of this compound.
properties
IUPAC Name |
N-methoxy-N-methyl-4-methylsulfonylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4S/c1-11(15-2)10(12)8-4-6-9(7-5-8)16(3,13)14/h4-7H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIDGYFLWPNOVTG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)C1=CC=C(C=C1)S(=O)(=O)C)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1330905-10-6 |
Source
|
| Record name | 4-methanesulfonyl-N-methoxy-N-methylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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